BENG“E Safety Operating Guide

Check Availability & Pricing

Essential Safety and Disposal Guide for PB118,
a Selective HDACG Inhibitor

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: PB118
Cat. No.: B15137978
Get Quote
\ J

For researchers, scientists, and drug development professionals, the proper handling and
disposal of specialized compounds like PB118 is paramount for laboratory safety and
environmental compliance. PB118 is a potent and selective HDACG6 inhibitor used in laboratory
research, particularly in studies related to Alzheimer's disease.[1][2][3] This guide provides
essential safety information and detailed disposal procedures to ensure the safe management
of this compound.

Chemical Identity: PB118 is identified as 3-fluoro-N-hydroxy-4-((2,3,4,5-tetrahydro-1H-
benzo[blazepin-1-yl)methyl)benzamide.[1] It is a solid substance soluble in DMSO and
intended for laboratory use only.[1]

Quantitative Data

A summary of the available physicochemical properties for PB118 is presented in the table
below.
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Property Value Source
Molecular Formula C18H19FN202 [1112]
Molecular Weight 314.36 g/mol [1][2]
Appearance Solid [1]
Solubility 10 mM in DMSO [1]
_ -20°C for 12 months; 4°C for 6
Storage (Solid) [1]
months

-80°C for 6 months; -20°C for 6

Storage (In Solvent)
months

Experimental Protocols: Proper Disposal
Procedures

As a specific Safety Data Sheet (SDS) for PB118 is not readily available, a conservative
approach to its disposal is required, treating it as a potentially hazardous chemical waste. The
following protocol is based on general best practices for the disposal of research chemicals.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant
gloves (e.g., nitrile) when handling PB118.

2. Waste Collection:

¢ Solid Waste: Collect unused or waste PB118 powder in a clearly labeled, sealable container
designated for chemical waste. Avoid mixing it with other waste streams.

e Solutions: If PB118 is in a solvent (e.g., DMSO), collect it in a labeled, leak-proof container
for liquid chemical waste. Do not dispose of it down the drain.

o Contaminated Materials: Any materials that have come into contact with PB118, such as
pipette tips, tubes, and gloves, should be disposed of as solid chemical waste in a
designated, lined container.
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3. Labeling and Storage:

» All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "PB118 (3-fluoro-N-hydroxy-4-((2,3,4,5-tetrahydro-1H-benzo[b]azepin-1-
yl)methyl)benzamide)".

« Indicate the primary hazards. While specific hazards are not documented, it is prudent to
assume it is toxic if ingested or inhaled.

» Store waste containers in a designated, well-ventilated, and secure area away from
incompatible materials until they are collected for disposal.

4. Disposal Arrangement:

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.

» Follow all institutional and local regulations for hazardous waste disposal.

Visualizing the Disposal Workflow

The following diagram illustrates the step-by-step procedure for the proper disposal of PB118.
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PB118 Disposal Workflow
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This guide is intended to provide essential information for the safe handling and disposal of
PB118 in a laboratory setting. Always consult with your institution's EHS department for
specific guidance and to ensure compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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